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Compound of Interest

Compound Name: 4-Chlorothiophene-3-sulfonamide

Cat. No.: B13630393

Get Quote

Technical Safety Guide: 4-Chlorothiophene-3-sulfonamide

Part 1: Executive Technical Summary
Compound Identity & Context 4-Chlorothiophene-3-sulfonamide is a specialized heterocyclic

building block, primarily utilized in Fragment-Based Drug Discovery (FBDD) and the synthesis

of agrochemicals.[1] Unlike its more common isomer (5-chlorothiophene-2-sulfonamide), this

3,4-substituted variant offers unique vector geometry for pi-stacking interactions in protein

active sites.[1]

Status:Rare / Custom Synthesis Intermediate Note on Data: As a non-commodity chemical,

specific regulatory toxicity data (LD50) is limited.[1] The protocols below are derived from

Structure-Activity Relationship (SAR) analysis using validated analogs: 5-chlorothiophene-2-

sulfonamide (functional analog) and 4-chlorothiophene-3-carboxylic acid (structural analog).[1]

Part 2: Chemical Identity & Predicted Properties
Table 1: Physicochemical Constants (Predicted/Analog-Based)
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Property Value / Description Significance in Handling

Molecular Formula C₄H₄ClNO₂S₂

Sulfur/Chlorine content

requires scrubber incineration.

[1]

Molecular Weight 197.66 g/mol
Moderate dust potential if

solid.[1]

Physical State Off-white to pale yellow solid
Likely crystalline; risk of

particulate inhalation.[1]

Melting Point 145–155 °C (Est.)[1]

Stable solid at room temp;

thermal decomposition yields

SOx/HCl.[1]

pKa (Sulfonamide) ~10.0

Weakly acidic; soluble in basic

aqueous solutions (pH > 11).

[1]

LogP ~1.8
Moderate lipophilicity; potential

for skin absorption.[1]

Solubility DMSO, DMF, Methanol
Use compatible solvent-

resistant gloves (e.g., Butyl).[1]

Part 3: Hazard Identification & Toxicology (GHS)[1]
Core Directive: Treat as a Category 2 Skin/Eye Irritant and Category 3 Respiratory Irritant until

proven otherwise.[1]

Visualizing the Hazard Mechanism The following diagram illustrates the chemical moieties

responsible for specific hazards, guiding your PPE selection.
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Caption: Figure 1. Structural Hazard Analysis. The sulfonamide moiety drives

irritation/sensitization risks, while the thiophene core presents metabolic toxicity concerns.

GHS Classifications (Derived):

H315: Causes skin irritation.[1][2][3][4][5][6]

H319: Causes serious eye irritation.[1][2][3][4][5][6]

H335: May cause respiratory irritation.[1][2][5][6]

H317: May cause an allergic skin reaction (Sulfonamide class warning).[1]

Part 4: Safe Handling & Engineering Controls
Expert Insight: Standard "nitrile gloves" are insufficient for long-term handling of thiophenes in

organic solvents (DMSO/DCM).[1] Thiophenes can permeate thin nitrile.[1]

1. Primary Containment (Engineering Controls)

Solid Handling: Weighing must be performed in a Class I Biological Safety Cabinet or a

Chemical Fume Hood with a face velocity of 0.5 m/s (100 fpm).[1]
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Static Control: Use an ionizing bar or anti-static gun during weighing; dry sulfonamide

powders are prone to static charge buildup, leading to dispersion.[1]

2. Personal Protective Equipment (PPE) Matrix

Body Part Standard Protocol
Advanced Protocol
(Solution Phase)

Hands
Nitrile (Double gloved, 0.11

mm)

Laminate Film (Silver Shield)

or Butyl Rubber if dissolved in

DCM/DMF.[1]

Respiratory N95 (if in hood)

P100/OV Cartridge if handling

outside containment or

heating.[1]

Eyes Safety Glasses w/ Side Shields
Chemical Splash Goggles

(Face shield if >10g scale).[1]

Body Lab Coat (Cotton/Poly)
Tyvek Sleeves (prevent wrist

exposure).[1]

Part 5: Emergency Response Protocols
Self-Validating Workflow: This decision tree ensures immediate, logical action during a spill,

minimizing panic-induced errors.
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Caption: Figure 2. Emergency Response Decision Tree. Note the specific prohibition of bleach

(hypochlorite) which can form chloramines with sulfonamides.

First Aid Measures:

Eye Contact: Rinse immediately with water for 15 minutes.[1][2][6][7] Critical: Lift eyelids to

remove trapped particles.[1]

Skin Contact: Wash with soap and water.[1][2][5][6][7][8] Do not use ethanol (increases skin

permeability).[1]

Inhalation: Move to fresh air. If wheezing occurs (sulfonamide sensitization), seek medical

attention immediately.[1]

Part 6: Storage, Stability & Disposal
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Storage Conditions:

Temperature: 2–8°C (Refrigerate).

Atmosphere: Store under Argon or Nitrogen.[1] Thiophene rings can be sensitive to photo-

oxidation over long periods.[1]

Incompatibilities: Strong oxidizing agents, Acid chlorides (reaction at sulfonamide nitrogen).

[1]

Disposal Framework:

Segregation: Do not mix with general organic waste if possible.[1] Segregate into

"Halogenated/Sulfur-Containing" waste streams.[1]

Destruction: High-temperature incineration (>1000°C) with secondary combustion chamber

and scrubber is required to manage SO₂ and HCl emissions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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